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Compound of Interest

Compound Name:
1-(4-(4-

Bromophenoxy)phenyl)ethanone

Cat. No.: B1311913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

the chemical compound 1-(4-(4-bromophenoxy)phenyl)ethanone. The information is

compiled from various scientific and chemical data sources to support research, development,

and quality control activities.

Compound Identification
Identifier Value

Chemical Name 1-(4-(4-Bromophenoxy)phenyl)ethanone

Synonyms
4'-(4-Bromophenoxy)acetophenone, 1-Acetyl-4-

(4-bromophenoxy)benzene

CAS Number 54916-27-7

Molecular Formula C₁₄H₁₁BrO₂

Molecular Weight 291.14 g/mol

Appearance Pale yellow crystals
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The following table summarizes the key physical properties of 1-(4-(4-
bromophenoxy)phenyl)ethanone.

Property Value Notes

Melting Point 69-75 °C

The range suggests the typical

purity available for this

compound.

Boiling Point 378.0 ± 22.0 °C At a pressure of 760 mmHg.

Density 1.4 ± 0.1 g/cm³

Solubility

This compound is expected to

have low solubility in polar

solvents like water and higher

solubility in non-polar organic

solvents.

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of 1-(4-(4-
bromophenoxy)phenyl)ethanone.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound, whereas a broad melting range often indicates the

presence of impurities.

Principle: A small, finely powdered sample of the compound is heated at a controlled rate in a

capillary tube. The temperatures at which the substance begins to liquefy and at which it

becomes completely liquid are recorded as the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Glass capillary tubes (sealed at one end)
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Spatula

Mortar and pestle (if the sample is not already a fine powder)

Procedure:

Sample Preparation: Ensure the sample of 1-(4-(4-bromophenoxy)phenyl)ethanone is

completely dry. If necessary, gently grind the pale yellow crystals into a fine powder using a

mortar and pestle.

Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample,

forcing a small amount of the compound into the tube. Invert the tube and tap it gently on a

hard surface to pack the sample into the sealed end. The packed sample should be

approximately 2-3 mm high.

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.

Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid

heating run (10-20 °C/min) to get a rough estimate.

Accurate Measurement: For a precise measurement, set the heating rate to a slow and

steady 1-2 °C per minute, starting from a temperature about 15-20 °C below the expected

melting point.

Observation and Recording: Observe the sample through the magnifying eyepiece. Record

the temperature at which the first drop of liquid appears (T1). Continue heating at the same

rate and record the temperature at which the last solid crystal melts (T2). The melting range

is reported as T1 - T2.

Solubility Determination (Qualitative)
Understanding the solubility of a compound is essential for its purification, formulation, and in

designing reaction conditions.

Principle: The solubility of a solute in a solvent is determined by observing whether a

homogeneous solution forms when the solute is mixed with the solvent. The principle of "like
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dissolves like" is a useful guideline, where non-polar compounds tend to dissolve in non-polar

solvents and polar compounds in polar solvents.

Apparatus:

Small test tubes

Graduated pipettes or cylinders

Spatula

Vortex mixer (optional)

Procedure:

Solvent Selection: Choose a range of solvents with varying polarities. For 1-(4-(4-
bromophenoxy)phenyl)ethanone, suitable test solvents would include water (highly polar),

ethanol (polar), and a non-polar organic solvent such as toluene or dichloromethane.

Sample Preparation: In separate, labeled test tubes, place a small, pre-weighed amount of

the compound (e.g., 10 mg).

Solvent Addition: Add a measured volume of the first solvent (e.g., 1 mL) to the

corresponding test tube.

Mixing: Agitate the mixture vigorously for 1-2 minutes. A vortex mixer can be used to ensure

thorough mixing.

Observation: Observe the mixture against a well-lit background.

Soluble: The solid completely dissolves, and the resulting solution is clear.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve at all.

Repeat: Repeat steps 3-5 for each selected solvent. Record the observations for each

solvent.
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Visualizations
Workflow for Physical and Chemical Characterization
The following diagram illustrates a logical workflow for the comprehensive characterization of a

chemical compound like 1-(4-(4-bromophenoxy)phenyl)ethanone.
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Figure 1. Characterization Workflow
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Caption: A logical workflow for the physical and chemical characterization of a compound.
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To cite this document: BenchChem. [Technical Guide: Physical Properties of 1-(4-(4-
Bromophenoxy)phenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311913#1-4-4-bromophenoxy-phenyl-ethanone-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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